4-((3-nitrobenzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[(3-nitrophenyl)methylsulfanyl]-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C14H13N3O3S/c18-14-15-12-6-2-5-11(12)13(16-14)21-8-9-3-1-4-10(7-9)17(19)20/h1,3-4,7H,2,5-6,8H2,(H,15,16,18)
• InChI Key: VGLRNTKSFNUWDG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)NC(=O)N=C2SCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

Thienopyrimidines, which are similar to the compound you’re asking about, are characterized by various therapeutic activities such as antimicrobial, antitubercular, antifungal, antiviral, anti-inflammatory, antidiabetic, antioxidant, and anticancer. They exhibit a broad range of biological and pharmacological activities.

Synthesis Analysis

A series of novel N-pyridine substituted 2-chloro-thieno[2,3-d]pyrimidin-4-amine derivatives has been synthesized and characterized by 1H and 13C NMR spectrometry. The sequence of processes employed for synthesis of the targeted compounds started with the synthesis of thieno[2,3-d]pyrimidine-2,4-diol by reacting methyl 2-aminothiophene-3-carboxylate with urea.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of methyl 2-aminothiophene-3-carboxylate with urea.

Scientific Research Applications

Synthetic Applications and Methodologies

• Microwave-Assisted Synthesis : A study highlights the efficiency of microwave irradiation in synthesizing thiazolopyrimidinone derivatives, suggesting that compounds with similar structures, such as the one , could also be synthesized using this method for potentially bioactive applications (Djekou et al., 2006).

Chemical Properties and Interactions

• Colorimetric and Fluorometric Sensors : Research on pyrimidine derivatives for detecting metal ions demonstrates the potential of such compounds in developing sensors. The specific compound, given its structural similarity, could have applications in detecting specific ions or molecules (Gupta et al., 2016).

Biological Activities

• Antiparasitic and Antiprotozoal Effects : Studies on thieno[2,3-d]pyrimidin-4(3H)-ones reveal significant antiparasitic and antiprotozoal activities. This suggests that compounds with similar thio- and pyrimidinone functionalities might also possess such biological activities (Mavrova et al., 2010).

• Cytotoxic Activity : Research on 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives demonstrates cytotoxic activities against cancer cell lines. This indicates the potential of structurally related compounds in cancer research and treatment (Kökbudak et al., 2020).

Mechanism of Action

Target of Action

The compound “4-((3-nitrobenzyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one” is a derivative of thieno[2,3-d]pyrimidin-4(3H)-ones . These compounds have been found to exhibit significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG . Therefore, the primary targets of this compound are likely to be proteins or enzymes essential for the survival and replication of these mycobacteria.

Result of Action

The compound has been found to exhibit significant antimycobacterial activity . This suggests that its action results in the inhibition of growth or killing of mycobacteria. The compound was also found to be non-cytotoxic against four cell lines

Future Directions

CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner. A new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds, as well as the thioglycoside derivatives, were designed and synthesized as novel CDK2 targeting compounds.